![molecular formula C16H20N4O4 B2399548 (3,5-Dimethylisoxazol-4-yl)(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone CAS No. 2034501-65-8](/img/structure/B2399548.png)
(3,5-Dimethylisoxazol-4-yl)(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone
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Description
(3,5-Dimethylisoxazol-4-yl)(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C16H20N4O4 and its molecular weight is 332.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- The compound's relevance in synthetic chemistry is underscored by its structural similarity to molecules that have undergone various synthetic modifications. For instance, in exploring reactions of dialkyl 2-butynoate with aniline and formaldehyde, a revised structure was proposed for products, highlighting the intricate reactions involved in synthesizing complex molecules (Srikrishna, Sridharan, & Prasad, 2010).
Antimicrobial Activity
- The structure of (3,5-Dimethylisoxazol-4-yl)(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone suggests potential antimicrobial properties. A study on new pyridine derivatives, for instance, demonstrated the synthesis of compounds with variable antimicrobial activities, which might inform the exploration of similar molecules for antimicrobial uses (Patel, Agravat, & Shaikh, 2011).
Pharmacological Evaluation
- The pharmacological landscape for molecules with structures akin to the subject compound has been enriched by studies like the discovery of new antidepressants from structurally novel 5-HT3 receptor antagonists. This research highlights the potential of complex molecules in therapeutic applications, suggesting avenues for the pharmacological exploration of this compound (Mahesh, Devadoss, Pandey, & Bhatt, 2011).
Analytical and Bioanalytical Chemistry
- The analytical and bioanalytical chemistry fields also provide a context for understanding the compound's attributes. For example, research on the characterization and analysis of structural isomers of dimethyl methoxypyrazines in cork stoppers and ladybugs offers insights into analytical techniques that could be applicable for studying this compound, particularly in complex matrices (Slabizki, Legrum, Meusinger, & Schmarr, 2014).
Properties
IUPAC Name |
(3,5-dimethyl-1,2-oxazol-4-yl)-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O4/c1-10-15(11(2)24-19-10)16(21)20-6-4-5-12(9-20)23-14-8-17-7-13(18-14)22-3/h7-8,12H,4-6,9H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITPKHMIBSPOEQD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C(=O)N2CCCC(C2)OC3=NC(=CN=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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